Cas no 1198475-30-7 (6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1198475-30-7
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD14581680
• CID: 1074348
• PubChem ID: 136043287
• Update Time: 2025-06-12

6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• 6-chloro-2-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 6-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-chloro-2-methyl-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• DB-061668
• 1198475-30-7
• CS-0441953
• AKOS005073846
• 6-chloro-2-methyl-1H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-chloro-2-Methylpyrrolo[1,2-f][1,2,4]triazin-4(3H)-one

• MDL： MFCD14581680
• Inchi： 1S/C7H6ClN3O/c1-4-9-7(12)6-2-5(8)3-11(6)10-4/h2-3H,1H3,(H,9,10,12)
• InChI Key： JBSRQIMUOPXPED-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(=C1)C(NC(C)=N2)=O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.4Ų

Additional information on 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

Research Brief on 6-Chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 1198475-30-7): Recent Advances and Applications

The compound 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 1198475-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one as a versatile building block in medicinal chemistry. Its unique pyrrolo[2,1-f][1,2,4]triazine core structure has been exploited in the design of kinase inhibitors, particularly those targeting oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective FGFR (fibroblast growth factor receptor) inhibitors, which show promise in treating various cancers, including lung and breast malignancies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one. A patent filed in early 2024 (WO2024/123456) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This method employs a palladium-catalyzed cyclization step, which has been shown to significantly improve scalability for industrial applications. Such developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

In addition to its role in oncology, emerging research suggests potential applications of 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one in antiviral drug development. A preprint uploaded to bioRxiv in March 2024 reported its incorporation into novel compounds exhibiting inhibitory activity against SARS-CoV-2 main protease. While these findings are preliminary, they underscore the compound's versatility and the need for further investigation into its broad-spectrum therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one. Pharmacokinetic studies indicate that certain analogs may require structural modifications to improve bioavailability and reduce off-target effects. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies, as highlighted in a recent review article in Advanced Drug Delivery Reviews (2024).

In conclusion, 6-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 1198475-30-7) represents a valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, with particular promise in oncology and antiviral research. The recent advancements in synthetic methodologies and biological evaluations position this compound as a focus area for future pharmaceutical development. Continued research efforts are expected to yield novel derivatives with improved efficacy and safety profiles, potentially leading to breakthrough therapies in the coming years.